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Compound of Interest

Compound Name: (s)-2-Bromo-pentane

Cat. No.: B8253618

Proper disposal of (s)-2-Bromo-pentane is crucial for laboratory safety and environmental
protection. As a halogenated organic compound, it requires specific handling and disposal
procedures to mitigate its hazardous properties. Researchers, scientists, and drug
development professionals must adhere to these guidelines to ensure a safe working
environment and compliance with regulations.

Immediate Safety and Handling

Before handling (s)-2-Bromo-pentane, it is essential to be familiar with its hazards. It is a
flammable liquid and vapor that can cause serious eye and skin irritation.[1][2] Always handle
this chemical in a well-ventilated area or a chemical fume hood.[1][3][4] Personal Protective
Equipment (PPE) is mandatory.

Required Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or a face shield.[1][3][5]

o Hand Protection: Wear appropriate chemical-resistant gloves.[1][3][4]

o Skin and Body Protection: A lab coat and closed-toe shoes are required.[3]

Waste Disposal Procedures

The primary rule for disposing of (s)-2-Bromo-pentane is to never pour it down the drain.[3][6]
It must be collected as hazardous waste.
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Step 1: Waste Segregation

(s)-2-Bromo-pentane is a halogenated organic compound. It is critical to segregate it from
non-halogenated waste streams.[3][6][7][8] Mixing halogenated and non-halogenated waste
can increase disposal costs and complicate the disposal process.[7]

Step 2: Use a Designated Waste Container

e Use a clearly labeled, non-reactive, and sealable container designated for "Halogenated
Organic Waste".[3][7]

e The container must be in good condition and compatible with (s)-2-Bromo-pentane.

e The label should include the words "Hazardous Waste," the full chemical name, and the
approximate concentration.[6][7]

Step 3: Storage of Waste Container

o Store the waste container in a cool, dry, and well-ventilated area, away from heat sources,
sparks, and open flames.[1][4][9][10]

o Keep the container tightly closed when not in use.[4][7][10]
e Ensure the storage area has secondary containment to prevent spills from spreading.[7]
Step 4: Arranging for Disposal

e When the waste container is nearly full (around 75-80%), arrange for its collection through
your institution's Environmental Health and Safety (EHS) department or equivalent
hazardous waste management service.[7]

» Follow your institution's specific procedures for requesting a waste pickup.

Spill and Leak Management

In the event of a spill or leak, immediate action is necessary to prevent exposure and further
contamination.
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e Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.[9]
Ensure the area is well-ventilated, preferably within a fume hood.[1]

» Control Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[1][9][11] Use non-sparking tools for cleanup.[1][5][11]

o Contain the Spill: Use an inert absorbent material like sand, earth, or commercial sorbents to
contain and absorb the spilled liquid.[5][7][9][11]

o Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled
container for hazardous waste disposal.[1][9][11]

o Decontaminate: Clean the spill area thoroughly.

o Seek Medical Attention: If there is any skin or eye contact, flush the affected area with
copious amounts of water for at least 15 minutes and seek immediate medical attention.[1][4]
[11] If inhaled, move to fresh air.[1][4][11]

Quantitative Data Summary

Property Value

Chemical Formula C5H11Br[12]

Molecular Weight 151.05 g/mol

Appearance Colorless liquid

Flash Point 21°C/69.8 °F

Boiling Point 116 - 117 °C/ 240.8 - 242.6 °F
Density 1.21 g/cm3

Flammable liquid and vapor[1][9], Causes skin
Hazards .
and eye irritation[1]

Visual Guides

Caption: Workflow for the proper disposal of (s)-2-Bromo-pentane.
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Caption: Decision diagram for segregating chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

o 2. fishersci.com [fishersci.com]

o 3. scienceready.com.au [scienceready.com.au]
e 4. fishersci.com [fishersci.com]

e 5. 2-Bromopentane (107-81-3)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 6. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
e 7. campusoperations.temple.edu [campusoperations.temple.edu]

e 8. uakron.edu [uakron.edu]

e 9. nj.gov [nj.gov]

e 10. sigmaaldrich.cn [sigmaaldrich.cn]

e 11. msds.nipissingu.ca [msds.nipissingu.ca]

e 12. WERCS Studio - Application Error [assets.thermofisher.com]

 To cite this document: BenchChem. [(s)-2-Bromo-pentane proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8253618#s-2-bromo-pentane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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